Cas no 332922-19-7 (2-(4-Benzhydryl-piperazin-1-yl)-N-(5-chloro-2-methyl-phenyl)-acetamide)

• Product Name: 2-(4-Benzhydryl-piperazin-1-yl)-N-(5-chloro-2-methyl-phenyl)-acetamide
• CAS No: 332922-19-7
• MF: C₂₆H₂₈ClN₃O
• MW: 433.97302532196
• CID: 3072644
• PubChem ID: 1128974
• Update Time: 2025-04-21

2-(4-Benzhydryl-piperazin-1-yl)-N-(5-chloro-2-methyl-phenyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Benzhydryl-piperazin-1-yl)-N-(5-chloro-2-methyl-phenyl)-acetamide
• 2-(4-benzhydrylpiperazin-1-yl)-N-(5-chloro-2-methylphenyl)acetamide
• AKOS000564311
• 332922-19-7
• 2-(4-benzhydryl-1-piperazinyl)-N-(5-chloro-2-methylphenyl)acetamide
• AG-690/40750719

• MDL： MFCD02738854
• Inchi： 1S/C26H28ClN3O/c1-20-12-13-23(27)18-24(20)28-25(31)19-29-14-16-30(17-15-29)26(21-8-4-2-5-9-21)22-10-6-3-7-11-22/h2-13,18,26H,14-17,19H2,1H3,(H,28,31)
• InChI Key： YNUYMMLZCMRDKN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)NC(CN1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 433.1920902Da
• Monoisotopic Mass: 433.1920902Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 35.6Ų